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Compound Name: 4-Hydroxy-3-nitropyridine N-oxide
CAS No.: 31872-57-8
Cat. No.: B189616
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 4-
Hydroxy-3-nitropyridine N-oxide, a key heterocyclic compound with applications in medicinal
chemistry and materials science. This document details available spectroscopic data, outlines
relevant experimental protocols, and presents a logical workflow for its analysis.

Spectroscopic Data

At present, detailed, publicly available experimental spectroscopic data (NMR, IR, MS, UV-Vis)
for 4-Hydroxy-3-nitropyridine N-oxide is limited. However, valuable insights can be drawn
from the extensive data available for the closely related precursor, 4-nitropyridine N-oxide, and
the known spectroscopic characteristics of N-oxide functional groups.

General Spectroscopic Characteristics of Pyridine N-
Oxides

« Infrared (IR) Spectroscopy: Pyridine N-oxides typically exhibit a strong vibration band for the
N*-O~ bond in the region of 1200-1300 cm~1. The presence of other functional groups, such
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as the nitro (NO2z) and hydroxyl (OH) groups in the target molecule, will also produce
characteristic absorption bands. Specifically, the NO2z group is expected to show symmetric
and asymmetric stretching vibrations around 1350 cm~* and 1550 cm™1, respectively. The
OH group will present a broad absorption band in the region of 3200-3600 cm~1.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The N-oxide group generally causes a
downfield shift in the *H and 3C NMR spectra for the adjacent protons and carbons in the
pyridine ring compared to the parent pyridine.[1]

e Mass Spectrometry (MS): The mass spectrum of a pyridine N-oxide typically shows a
significant (M-16)* ion, corresponding to the loss of an oxygen atom.

Spectroscopic Data of the Precursor: 4-Nitropyridine N-
oxide

For comparative analysis, the following tables summarize the spectroscopic data for 4-
nitropyridine N-oxide.

Table 1: 1H and 3C NMR Spectroscopic Data for 4-Nitropyridine N-oxide

Nucleus Chemical Shift (6, ppm)

H 8.23 (d, J=7.6 Hz, 2H), 8.13 (d, J = 7.6 Hz, 2H)
(in CDCls)[2]

13C Data not readily available in summarized format

Table 2: Key IR Absorptions for 4-Nitropyridine N-oxide

Functional Group Wavenumber (cm~2)
N+-O~ Stretch ~1250 - 1300

NO2z2 Asymmetric Stretch ~1540

NO2 Symmetric Stretch ~1350

Table 3: Mass Spectrometry Data for 4-Nitropyridine N-oxide
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lon mlz
[M]* 140
[M-O]* 124

Table 4: UV-Vis Spectroscopic Data for 4-Nitropyridine N-oxide

Solvent Amax (nm)

Solvent Dependent Broad absorption band

Experimental Protocols
Synthesis of 4-Hydroxy-3-nitropyridine N-oxide

A documented method for the synthesis of 4-Hydroxy-3-nitropyridine N-oxide involves the
reaction of 4-nitropyridine N-oxide with acetic anhydride. This reaction reportedly yields both 4-
hydroxypyridine N-oxide and the target molecule, 4-hydroxy-3-nitropyridine N-oxide.[1] A
detailed, step-by-step protocol from the primary literature is essential for reproducible synthesis
and is actively being sought.

Synthesis of the Precursor: 4-Nitropyridine N-oxide

The precursor, 4-nitropyridine N-oxide, can be synthesized via the nitration of pyridine N-oxide.

Materials:

Pyridine N-oxide

Fuming Nitric Acid (HNO3)

Concentrated Sulfuric Acid (H2SOa)

e Ice

Saturated Sodium Carbonate Solution
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e Acetone
Procedure:[3]

o Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add concentrated
sulfuric acid to fuming nitric acid with stirring.

» Reaction: Heat pyridine N-oxide in a separate reaction flask. Slowly add the prepared
nitrating mixture to the heated pyridine N-oxide solution. After the addition is complete, heat
the reaction mixture at a higher temperature for several hours.

o Work-up: Cool the reaction mixture to room temperature and pour it over crushed ice.
Carefully neutralize the mixture with a saturated sodium carbonate solution until a pH of 7-8
is reached.

« |solation and Purification: Collect the precipitated yellow solid by vacuum filtration. The crude
product can be purified by recrystallization from acetone.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the synthesis and spectroscopic
characterization of 4-Hydroxy-3-nitropyridine N-oxide.

Caption: Synthesis and analysis workflow for 4-Hydroxy-3-nitropyridine N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [In-depth Technical Guide: Spectroscopic Data of 4-
Hydroxy-3-nitropyridine N-oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189616/docs#in-depth-technical-guide-
spectroscopic-data-of-4-hydroxy-3-nitropyridine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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